Cas no 151414-76-5 (2-Allyloxyphenylboronic Acid)

2-Allyloxyphenylboronic Acid Properties

Names and Identifiers

• Boronic acid, [2-(2-propenyloxy)phenyl]-
• (2-prop-2-enoxyphenyl)boronic acid
• 2-ALLYLOXYPHENYLBORONIC ACID
• 2-allyloxybenzeneboronic acid
• o-allyloxyphenyl boronic acid
• X0537
• MFCD11183169
• DB-364548
• EN300-7116983
• [2-(prop-2-en-1-yloxy)phenyl]boronic acid
• BS-21537
• Boronic acid, B-[2-(2-propen-1-yloxy)phenyl]-
• 2-ALLYLOXYPHENYLBORONICACID
• CS-0178782
• 2-(PROP-2-EN-1-YLOXY)PHENYLBORONIC ACID
• E84486
• Z381513062
• BGA41476
• DTXSID90476275
• 151414-76-5
• AKOS009319631
• 2-Allyloxyphenylboronic acid
• +Expand

• MDL： MFCD11183169
• InChIKey： IUALPRJAXOAGOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11BO3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h2-6,11-12H,1,7H2
• SMILES： B(c1ccccc1OCC=C)(O)O

Computed Properties

• Exact Mass: 178.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.0801244g/mol
• Heavy Atom Count: 13
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: -0.06880
• PSA: 49.69000
• Boiling Point: 351.8±44.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 166.6±28.4 °C
• Density: 1.1±0.1 g/cm3